Cas no 223596-25-6 ((3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one)

• Product Name: (3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one
• CAS No: 223596-25-6
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• MDL: MFCD31813877
• CID: 5061085
• Update Time: 2025-10-28

(3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• (3aR,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyltetrahydro-4H-cyclopenta[d][1,3]dioxol-4-one
• (3aR,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one
• SY250183
• (3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one

• MDL： MFCD31813877
• Inchi： 1S/C13H22O4/c1-12(2,3)15-7-8-6-9(14)11-10(8)16-13(4,5)17-11/h8,10-11H,6-7H2,1-5H3
• InChI Key： UUESWEJJLSMKFT-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OC2C(CC(COC(C)(C)C)C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 1.2
• Topological Polar Surface Area: 44.8

Additional information on (3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one

Comprehensive Guide to (3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one (CAS No. 223596-25-6)

(3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one (CAS No. 223596-25-6) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of cyclopentane derivatives, which are known for their versatility in drug discovery and material science. Its unique structure, featuring a tert-butoxymethyl group and a dioxolane ring, makes it a valuable intermediate for synthesizing complex molecules.

The compound's stereochemistry is particularly noteworthy, as the (3Ar,6R,6aR) configuration plays a crucial role in its reactivity and application. Researchers often explore its potential in asymmetric synthesis, where chiral building blocks are essential for creating enantiomerically pure drugs. Given the growing demand for green chemistry and sustainable synthesis methods, this compound has garnered attention for its efficiency in multi-step reactions.

One of the most searched questions about 223596-25-6 is its role in medicinal chemistry. Recent studies highlight its utility in developing small-molecule inhibitors and protease-targeting therapeutics. The dioxolane moiety, in particular, is a common pharmacophore in antiviral and anti-inflammatory agents, aligning with current trends in drug repurposing and COVID-19 research.

From a commercial perspective, (3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one is available in high purity grades (>98%) for laboratory use. Suppliers often emphasize its storage stability under inert conditions, as the tert-butoxy group can be sensitive to hydrolysis. This aligns with industry concerns about long-term reagent viability and cost-effective sourcing.

In the context of SEO optimization, users frequently search for technical details such as NMR spectra, HPLC methods, and scaling-up procedures for this compound. Analytical data confirms its characteristic 1H-NMR peaks at δ 1.20 (s, 9H, tert-butyl) and δ 4.80 (d, 1H, cyclopentane-H), which are critical for quality control. The compound’s melting point (reported between 85–88°C) and solubility in organic solvents like THF and DCM are also key search metrics.

Emerging applications include its use in bioconjugation strategies and nanomaterial functionalization, addressing trends in targeted drug delivery and diagnostic imaging. The cyclopenta[d][1,3]dioxol-4(5H)-one scaffold has shown promise in modifying biomolecules without compromising their activity, a hot topic in precision medicine forums.

For synthetic chemists, the compound’s reaction protocols are a major focus. Optimized conditions for Grignard additions or reductive aminations using this intermediate are widely discussed in academic and industrial circles. Recent patents highlight its incorporation into macrocyclic compounds, further expanding its IP potential.

Environmental and safety profiles are increasingly relevant to buyers. While 223596-25-6 is not classified as hazardous under GHS, proper handling with PPE (gloves, goggles) is recommended due to its fine powder form. This aligns with global shifts toward laboratory safety compliance and risk assessment documentation.

In summary, (3Ar,6R,6aR)-6-(tert-Butoxymethyl)-2,2-dimethyldihydro-3aH-cyclopenta[d][1,3]dioxol-4(5H)-one bridges multiple disciplines—from pharmaceutical development to advanced material science. Its combination of structural rigidity and functional group diversity ensures sustained relevance in cutting-edge research.